Cas no 1393442-39-1 (1-Cyclopentyl-1,2,3-benzotriazole-5-carbonitrile)

• Product Name: 1-Cyclopentyl-1,2,3-benzotriazole-5-carbonitrile
• CAS No: 1393442-39-1
• MF: C₁₂H₁₂N₄
• MW: 212.25048160553
• CID: 3036502
• Update Time: 2023-08-10

1-Cyclopentyl-1,2,3-benzotriazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopentyl-1,2,3-benzotriazole-5-carbonitrile
• 1-cyclopentylbenzotriazole-5-carbonitrile
• V2946

• Inchi： 1S/C12H12N4/c13-8-9-5-6-12-11(7-9)14-15-16(12)10-3-1-2-4-10/h5-7,10H,1-4H2
• InChI Key： QDCIBDZLIWBJHQ-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(C#N)=CC=2N=N1)C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 301
• XLogP3: 2.3
• Topological Polar Surface Area: 54.5

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds